Cas no 77168-37-7 (2-(2-(Methylthio)pyrimidin-4-yl)malonaldehyde)

2-(2-(Methylthio)pyrimidin-4-yl)malonaldehyde structure
77168-37-7 structure
Product Name:2-(2-(Methylthio)pyrimidin-4-yl)malonaldehyde
CAS No:77168-37-7
MF:C8H8N2O2S
MW:196.226320266724
CID:547939
PubChem ID:46864089
Update Time:2025-04-19

2-(2-(Methylthio)pyrimidin-4-yl)malonaldehyde Chemical and Physical Properties

Names and Identifiers

    • 2-(2-(Methylthio)pyrimidin-4-yl)malonaldehyde
    • 2-(2-methylsulfanylpyrimidin-4-yl)propanedial
    • Propanedial, 2-[2-(methylthio)-4-pyrimidinyl]-
    • A9772
    • S03-0164
    • SCHEMBL2563638
    • DTXSID30676939
    • AKOS015916805
    • FT-0744939
    • 77168-37-7
    • 2-[2-(METHYLSULFANYL)PYRIMIDIN-4-YL]PROPANEDIAL
    • [2-(Methylsulfanyl)pyrimidin-4-yl]propanedial
    • MDL： MFCD12756163
    • Inchi： 1S/C8H8N2O2S/c1-13-8-9-3-2-7(10-8)6(4-11)5-12/h2-6H,1H3
    • InChI Key： ARQRGYFOBLEOBL-UHFFFAOYSA-N
    • SMILES： S(C)C1=NC=CC(C(C=O)C=O)=N1

Computed Properties

  • Exact Mass: 196.03100
  • Monoisotopic Mass: 196.03064868g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 4
  • Complexity: 181
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.2
  • Topological Polar Surface Area: 85.2Ų

Experimental Properties

  • Density: 1.30
  • PSA: 85.22000
  • LogP: 0.67990

2-(2-(Methylthio)pyrimidin-4-yl)malonaldehyde Customs Data

  • HS CODE：2933599090
  • Customs Data：

    China Customs Code:

    2933599090

    Overview:

    2933599090. Other compounds with pyrimidine ring in structure(Including other compounds with piperazine ring on the structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933599090. other compounds containing a pyrimidine ring (whether or not hydrogenated) or piperazine ring in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2-(2-(Methylthio)pyrimidin-4-yl)malonaldehyde Pricemore >>

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